Cas no 38150-49-1 (2-Amino-2-(thiophen-3-yl)acetic acid)

• Product Name: 2-Amino-2-(thiophen-3-yl)acetic acid
• CAS No: 38150-49-1
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00079616
• CID: 304082
• PubChem ID: 24900537
• Update Time: 2025-08-04

2-Amino-2-(thiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(thiophen-3-yl)acetic acid
• 2-(3-Thienyl)glycine
• 2-Amino-2-(3-thienyl)acetic acid
• DL-α-(3-Thienyl)glycine
• Amino-thiophen-3-yl-acetic acid
• 2-(Thiophen-3-yl)glycine
• (+/-)-alpha-Amino-3-thiopheneacetic acid
• DL-ALPHA-(3-THIENYL)GLYCINE
• (S)-a-Amino-3-thiopheneacetic acid
• EN300-88018
• 2-amino-2-thiophen-3-ylacetic acid
• amino(thiophen-3-yl)acetic acid
• CS-W002336
• FT-0652675
• AB88408
• SY025903
• SCHEMBL352655
• NS00120545
• HMS1366D07
• 4L-303S
• ALPHA-AMINO-3-THIOPHENEACETIC ACID
• Bionet2_000777
• AB89434
• a-Amino-3-thiopheneacetic acid
• 38150-49-1
• FT-0600301
• HY-W002336
• IMIPRAMINEN-OXIDE
• A6473
• AKOS016340047
• D-(-)-3-Thienylglycine
• PD151354
• AKOS000172363
• MFCD00079616
• dl-a-(3-thienyl)glycine
• amino(thien-3-yl)acetic acid
• FT-0649685
• J-505833
• EINECS 214-788-0
• DTXSID60922951
• Amino(3-thienyl)acetic acid #
• dl-2-(3-Thienyl)glycine
• 2-Amino-2-(thiophen-3-yl)aceticacid
• BCP11589
• CHEMBL1173786
• AC-6728
• DL-
• A-(3-Thienyl)glycine

• MDL： MFCD00079616
• Inchi： 1S/C6H7NO2S/c7-5(6(8)9)4-1-2-10-3-4/h1-3,5H,7H2,(H,8,9)
• InChI Key： BVGBBSAQOQTNGF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)O)N

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.418
• Melting Point: 238 ºC
• Boiling Point: 317.5℃ at 760 mmHg
• Flash Point: 145.8 °C
• PSA: 91.56000
• LogP: 1.53280

2-Amino-2-(thiophen-3-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 2-Amino-2-(thiophen-3-yl)acetic acid

2-Amino-2-(thiophen-3-yl)acetic Acid (CAS No: 38150-49-1)

2-Amino-2-(thiophen-3-yl)acetic acid, also known by its CAS number 38150-49-1, is a biologically active compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a thiophene ring and an amino group attached to an acetic acid backbone. The combination of these functional groups imparts versatile chemical properties, making it a valuable molecule for both research and industrial applications.

Recent studies have highlighted the potential of 2-amino-2-(thiophen-3-yl)acetic acid as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of conjugated polymers for use in organic electronics. The thiophene moiety in the molecule is known to enhance electrical conductivity, making it a promising candidate for applications in flexible electronics and light-emitting diodes (LEDs). Furthermore, the amino group provides opportunities for further functionalization, enabling the creation of tailored materials with specific electronic properties.

In the pharmaceutical industry, 2-amino-2-(thiophen-3-yl)acetic acid has been investigated for its potential as a drug lead. Its structure resembles certain bioactive molecules, suggesting that it could serve as a scaffold for designing new drugs targeting various diseases. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. This has led to preliminary studies exploring its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-amino-2-(thiophen-3-yl)acetic acid typically involves multi-step organic reactions. A common approach includes the coupling of thiophene derivatives with amino-containing precursors under specific conditions. Researchers have optimized these reactions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

From an environmental perspective, understanding the behavior of 2-amino-2-(thiophen-3-yl)acetic acid in natural systems is crucial. Recent toxicity studies have assessed its impact on aquatic organisms, revealing that it exhibits low toxicity at concentrations relevant to industrial discharges. This information is vital for regulatory agencies when evaluating its safety profile and potential environmental risks.

Looking ahead, the versatility of 2-amino-2-(thiophen-3-yl)acetic acid suggests that it will continue to play a significant role in diverse research areas. Its ability to serve as both a building block for advanced materials and a lead compound in drug discovery underscores its importance in modern chemistry. As research progresses, new applications and insights into its properties are likely to emerge, further solidifying its position as a key molecule in contemporary scientific exploration.